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Compound of Interest

Compound Name: Probimane

Cat. No.: B1677345 Get Quote

For researchers and scientists at the forefront of drug development, the safe handling of

potent, biologically active compounds is paramount. This guide provides essential, immediate

safety and logistical information for the handling of Probimane (also known as AT-2153 or MM-

159), a compound with anti-proliferative effects. Adherence to these protocols is critical for

ensuring personnel safety and maintaining a secure laboratory environment.

Immediate Safety Concerns and Hazard
Identification
Probimane is a physiologically active substance that must be handled with the care required

for hazardous materials. Based on available safety data for the compound with CAS Number

108093-90-9, Probimane is classified with the following hazards:

Acute Toxicity (Oral), Category 4: Harmful if swallowed.

Acute Aquatic Toxicity, Category 2: Toxic to aquatic life.

Biological Hazard: As an anti-proliferative and cytotoxic agent, it is toxic to cells and can

inhibit cell growth or proliferation.[1][2]

Due to its cytotoxic nature, occupational exposure through skin contact, inhalation of aerosols,

or ingestion can pose significant risks.[2][3]
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A summary of key quantitative data for Probimane is provided below for easy reference.

Property Value Source

CAS Number 108093-90-9 [1]

Molecular Formula C₂₁H₃₄N₆O₆ [1]

Molecular Weight 466.54 g/mol [1]

Solubility DMSO: 4.67 mg/mL (10 mM) [1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to prevent exposure. The following equipment

must be worn at all times when handling Probimane in solid or solution form.
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PPE Category Item Specification and Protocol

Hand Protection Double Gloves

Two pairs of chemotherapy-

rated nitrile gloves (conforming

to ASTM D6978-05 standard)

must be worn.[4] The outer

glove should be removed

immediately after the handling

procedure is complete.

Change gloves frequently.

Body Protection Disposable Gown

A solid-front, back-closing

disposable gown made of a

low-permeability fabric. Cuffs

should be tucked under the

inner glove.

Eye Protection Safety Goggles

Chemical splash goggles are

required. A face shield should

be worn over the goggles if

there is a significant risk of

splashes, such as during

solution preparation.

Respiratory Protection N95 Respirator

An N95 or higher-rated

respirator is required when

handling the powdered form of

the compound to prevent

inhalation of aerosolized

particles.

Operational Plan: From Receipt to Use
All procedures involving Probimane must be performed within a designated controlled area to

minimize contamination.

Receiving and Storage
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Inspect Package: Upon receipt, trained personnel should inspect the external packaging for

any signs of damage or leakage.[4]

Transport: Immediately transport the sealed container to the designated and secured storage

location.

Storage: Store Probimane in a clearly labeled, sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials. The storage area should be restricted to

authorized personnel.

Experimental Protocol: Preparation of a Probimane
Stock Solution
This protocol outlines the steps for safely preparing a stock solution from powdered

Probimane.

Equipment:

Analytical balance

Chemical fume hood or Class II Biological Safety Cabinet (BSC)[5]

Chemotherapy-rated nitrile gloves (2 pairs)

Disposable gown

Safety goggles and face shield

N95 respirator

Appropriate solvent (e.g., DMSO)[1]

Vortex mixer

Sealed, labeled storage vials

Procedure:
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Prepare Workspace: Conduct all work within a chemical fume hood or a Class II BSC.[5]

Cover the work surface with a disposable, absorbent plastic-backed liner.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Weighing: Carefully weigh the required amount of powdered Probimane. Use gentle motions

to avoid creating airborne dust.

Dissolving: Add the appropriate volume of solvent (e.g., DMSO) to the vial containing the

powder. Sonication may be recommended to aid dissolution.[1]

Mixing: Securely cap the vial and mix thoroughly using a vortex mixer until the solid is

completely dissolved.

Labeling and Storage: Clearly label the stock solution container with the compound name,

concentration, solvent, date, and hazard symbols. Store in a secure, designated location.

Decontamination: Wipe down all surfaces, equipment, and the exterior of the stock solution

vial with an appropriate cleaning solution (e.g., 70% isopropyl alcohol).

Doff PPE: Remove PPE in the correct order (outer gloves first, then gown, etc.) to avoid

cross-contamination, disposing of it in the designated cytotoxic waste container.[6] Wash

hands thoroughly after removing all PPE.[5]

Disposal Plan: Managing Cytotoxic Waste
All materials that have come into contact with Probimane must be treated as hazardous

cytotoxic waste.[7] Improper disposal can lead to environmental contamination and is strictly

prohibited.
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Waste Type Disposal Container Procedure

Solid Waste Yellow Cytotoxic Waste Bin

Includes used PPE (gloves,

gowns), contaminated lab

supplies (e.g., weigh boats,

plastic-backed liners, wipes).

Liquid Waste Labeled, Leak-Proof Container

Collect all liquid waste

containing Probimane. Do not

pour down the drain.[8] The

container must be clearly

labeled as "Cytotoxic Waste"

with the contents listed.

Sharps Waste Purple Sharps Container

Includes needles, syringes,

and any other contaminated

sharp objects. Do not recap

needles.[5]

All waste containers must be sealed when three-quarters full and disposed of through the

institution's environmental health and safety (EHS) office for professional incineration.[7][9]

Visual Workflow for Safe Handling of Probimane
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Diagram: Safe Handling Workflow for Probimane
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Caption: Workflow for the safe handling of Probimane from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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